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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B032071 Get Quote

Technical Support Center: DL-Isocitric Acid
Trisodium Salt
Welcome to the technical support center for DL-Isocitric acid trisodium salt. This guide is

designed to assist researchers, scientists, and drug development professionals with frequently

asked questions and troubleshooting advice regarding the stability and handling of this product.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid DL-Isocitric acid trisodium salt?

A1: For optimal stability, solid DL-Isocitric acid trisodium salt should be stored in a tightly

sealed container in a dry and well-ventilated place.[1][2] Different storage temperatures are

recommended based on the desired storage duration. For long-term storage, -20°C is

recommended, which can ensure stability for at least four years.[3] For shorter periods, storage

at 4°C or room temperature is also acceptable, provided the material is kept away from

moisture and direct sunlight.[1][4] The compound is known to be hygroscopic, so protection

from moisture is critical.[5]

Q2: How should I store solutions of DL-Isocitric acid trisodium salt?

A2: The stability of DL-Isocitric acid trisodium salt in solution is dependent on the storage

temperature. For aqueous solutions, it is recommended to store them at -20°C for short-term

storage (up to one month) and at -80°C for long-term storage (up to six months).[4] It is
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advisable to prepare fresh solutions for critical experiments or to perform in-house stability tests

for specific buffer conditions and concentrations.

Q3: Is DL-Isocitric acid trisodium salt stable at room temperature?

A3: As a solid, DL-Isocitric acid trisodium salt is generally stable at room temperature for

shorter durations when stored in a tightly sealed container protected from moisture and light.[1]

[4] However, for long-term storage, colder temperatures are recommended to minimize

potential degradation.[3] Solutions of the salt are less stable at room temperature and should

be stored frozen.[4]

Q4: What are the known incompatibilities of DL-Isocitric acid trisodium salt?

A4: DL-Isocitric acid trisodium salt should not be stored with strong oxidizing agents, strong

acids, or strong alkalis. Contact with these substances could lead to chemical reactions and

degradation of the compound.

Q5: What are the signs of degradation of DL-Isocitric acid trisodium salt?

A5: Physical signs of degradation in the solid form can include a change in color from white or

light yellow to a more pronounced yellow or brown, as well as changes in texture or clumping

due to moisture absorption.[6] For solutions, precipitation, color change, or a significant shift in

pH could indicate degradation. For quantitative assessment, analytical techniques such as

HPLC or titration should be used to determine the purity and concentration.[6]

Stability Data Summary
The following table summarizes the recommended storage conditions for DL-Isocitric acid
trisodium salt in both solid and solution forms based on available data.
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Form
Storage
Temperature

Duration
Recommendations
& Notes

Solid Room Temperature Short-term

Store in a dry, dark,

and well-ventilated

place in a tightly

sealed container.[1][2]

[4]

Solid 4°C Mid-term

Store sealed and

away from moisture.

[4]

Solid -20°C Long-term (≥ 4 years)

Recommended for

maintaining long-term

stability.[3]

Solution -20°C Up to 1 month
Store in sealed vials.

[4]

Solution -80°C Up to 6 months

Recommended for

long-term storage of

solutions.[4]

Troubleshooting Guide
Issue 1: Inconsistent experimental results.

If you are experiencing variability in your experimental outcomes, consider the stability of your

DL-Isocitric acid trisodium salt.
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Inconsistent Experimental Results

Check Storage Conditions of Stock

Improper Storage?
(Moisture, Light, Temp)

Prepare Fresh Stock Solution

Yes

Check Age of Solid Compound

No

Aliquot and Store Properly Older than Recommended Storage Time?

Order New Compound

Yes

Run Control Experiments

No

Click to download full resolution via product page

Caption: Troubleshooting inconsistent results.

Issue 2: Visible changes in the solid compound.

If you observe changes in the physical appearance of your solid DL-Isocitric acid trisodium
salt.

DOT Script:
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Visible Change in Solid
(Color, Clumping)

Was Container Tightly Sealed?

Potential Moisture Absorption
(Compound is Hygroscopic)

No

No Obvious Cause

Yes

Consider Discarding and Using a New Batch

Store New Batch in a Desiccator

Perform Quality Control Check
(e.g., Purity Analysis)
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Caption: Troubleshooting physical changes in solid.

Experimental Protocols
Protocol 1: General Handling and Solution Preparation

This protocol outlines the general steps for handling solid DL-Isocitric acid trisodium salt and

preparing an aqueous stock solution.

DOT Script:
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Equilibrate Compound to Room Temperature

Weigh Desired Amount in a Fume Hood

Dissolve in High-Purity Water
(e.g., >=100 mg/mL)

Vortex or Sonicate to Ensure Complete Dissolution

Sterile Filter the Solution (Optional)

Aliquot into Sterile Tubes

Store Aliquots at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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